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Compound of Interest

Compound Name: (R)-CRS8 trihydrochloride
Cat. No.: B15543694
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility and stability of (R)-CR8
trihydrochloride, a potent cyclin-dependent kinase (CDK) inhibitor. The information herein is
intended to support research and development activities by providing key physicochemical
data, detailed experimental methodologies, and a visualization of its mechanism of action.

Physicochemical Properties and Solubility

(R)-CRS8 trihydrochloride is the salt form of (R)-CR8, enhancing its aqueous solubility. The
following tables summarize the reported solubility data in various solvents.

Table 1: Solubility of (R)-CR8 Trihydrochloride in
Common Solvents
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. Molar .
Concentration . Methodological
Solvent Concentration
(mg/mL) Notes
(mM)
May require
ultrasonication to
DMSO 50 - 100[1][2][3][4] 92.44 - 184.87[2][4] _
achieve complete
dissolution[1][4].
As the trihydrochloride
Water 54.09 - 100[2][3] 100 - 184.87[2][3] salt, it exhibits good

aqueous solubility.

Soluble, but to a
Ethanol 25[2] 46.21[2] lesser extent than in
DMSO or water.

Table 2: In Vivo Formulation Solubility of (R)-CR8
Trihydrochloride

Solvent System Concentration (mg/mL) Molar Concentration (mM)

10% DMSO >> 40% PEG300
>> 5% Tween-80 >> 45% >2.17 24.01

saline

10% DMSO >> 90% (20%
SBE-B-CD in saline)

=217 24.01

10% DMSO >> 90% corn oil >2.17 >4.01

Stability Profile

(R)-CRS8 trihydrochloride exhibits good stability under appropriate storage conditions.

Table 3: Stability of (R)-CR8 Trihydrochloride
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Storage ]
Form Duration Notes
Temperature

Store in a dry, dark

Powder -20°C[1] > 2 years[1]
place.
Aliquot to avoid
In DMSO -80°C 6 months repeated freeze-thaw
cycles.
For shorter-term
In DMSO -20°C 1 month

storage.

Experimental Protocols

The following sections provide detailed methodologies for key experiments related to the
solubility and stability of (R)-CR8 trihydrochloride.

Protocol for Determining Equilibrium Solubility

This protocol describes a method for determining the equilibrium solubility of (R)-CR8
trihydrochloride in a given solvent.

Materials:

* (R)-CRS trihydrochloride powder

e Selected solvent (e.g., DMSO, water)
o Calibrated analytical balance

» Vortex mixer

» Orbital shaker or rotator

o Temperature-controlled incubator

0.22 pm syringe filters
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e High-Performance Liquid Chromatography (HPLC) system with UV detector

Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of (R)-CR8 trihydrochloride powder to a known volume of the
selected solvent in a sealed vial. The excess solid should be clearly visible.

o Tightly cap the vial to prevent solvent evaporation.

e Equilibration:

o Place the vial in a temperature-controlled incubator (e.g., 25°C) on an orbital shaker or
rotator.

o Allow the mixture to equilibrate for a minimum of 24 hours to ensure saturation is reached.

o Sample Collection and Preparation:

[e]

After equilibration, allow the vial to stand undisturbed for at least 1 hour to let the excess
solid settle.

[¢]

Carefully withdraw a sample of the supernatant using a syringe.

[e]

Filter the supernatant through a 0.22 pum syringe filter to remove any undissolved particles.

o

Immediately dilute the filtered supernatant with the mobile phase to a concentration within
the linear range of the HPLC calibration curve.

e Quantification by HPLC:

o Analyze the diluted sample using a validated stability-indicating HPLC method (see
section 3.3).

o Determine the concentration of (R)-CR8 in the sample by comparing its peak area to a
standard curve of known concentrations.
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e Calculation:

o Calculate the solubility by multiplying the measured concentration by the dilution factor.

Protocol for Stability Testing in Solution

This protocol outlines a method for assessing the stability of (R)-CR8 trihydrochloride in a
solvent over time under specific storage conditions.

Materials:

e (R)-CRS8 trihydrochloride stock solution (e.g., 10 mM in DMSO)
o Calibrated analytical balance

o \Vortex mixer

e Temperature- and humidity-controlled stability chambers
 Light-protective storage containers (e.g., amber vials)

o HPLC system with UV detector

Procedure:

e Sample Preparation:

o Prepare a stock solution of (R)-CR8 trihydrochloride in the desired solvent at a known
concentration.

o Aliquot the solution into multiple light-protective containers.
o Storage Conditions:

o Store the aliquots under various conditions as per ICH guidelines (e.g., long-term:
25°C/60% RH; accelerated: 40°C/75% RH).

o Include a control group stored at -80°C.
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¢ Time Points:

o At specified time points (e.g., 0, 1, 3, 6, and 12 months), remove one aliquot from each
storage condition for analysis.

e Sample Analysis:
o Analyze the samples using a validated stability-indicating HPLC method (see section 3.3).
o Quantify the remaining concentration of (R)-CR8 and identify any degradation products.

» Data Evaluation:

o Compare the concentration of (R)-CR8 at each time point to the initial concentration (time
0) to determine the percentage of degradation.

o Analyze the chromatograms for the appearance of new peaks, which may indicate
degradation products.

Representative HPLC Method for Quantification

This is a representative HPLC method that can be adapted and validated for the quantification
of (R)-CR8.

e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm)

» Mobile Phase: A gradient of acetonitrile and water with 0.1% trifluoroacetic acid.
e Flow Rate: 1.0 mL/min

o Detection Wavelength: 292 nm

« Injection Volume: 10 pL

e Column Temperature: 30°C

o Standard Curve: Prepare a series of dilutions of (R)-CR8 trihydrochloride of known
concentrations in the mobile phase to generate a standard curve for quantification.
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Mechanism of Action: Signaling Pathway
Visualization

(R)-CRS8 functions as a molecular glue, inducing the degradation of Cyclin K. This mechanism
is distinct from traditional competitive inhibition of CDK activity.

Mechanism of (R)-CR8-Induced Cyclin K Degradation

(R)-CR8 ) == -—=====—=——mmmmm e DDB1

Recruits

> Degraded . )
Cyclin K Associates with

CDK12-Cyclin K
Complex

Proteasome

Ubiquitinates
Cyclin K

Click to download full resolution via product page

Caption: (R)-CR8 acts as a molecular glue to induce the degradation of Cyclin K.

Experimental Workflow for Assessing Cyclin K
Degradation
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Workflow for Cyclin K Degradation Assay
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Cancer Cell Line Culture

Treat cells with
(R)-CR8 trihydrochloride
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!
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Protein Quantification
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Primary Antibodies
(anti-Cyclin K, anti-loading control)

!

Incubate with
Secondary Antibody

Signal Detection
(Chemiluminescence)

Data Analysis:
Quantify Cyclin K levels
relative to loading control

End:
Determine Cyclin K Degradation

Click to download full resolution via product page

Caption: A typical workflow for evaluating (R)-CR8-induced Cyclin K degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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